N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H17F3N4O3S/c18-17(19,20)12-5-3-4-11(8-12)15(26)21-9-13-22-23-16(27-13)28-10-14(25)24-6-1-2-7-24/h3-5,8H,1-2,6-7,9-10H2,(H,21,26)
• InChI Key: AVZUYYDYECWDCA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NN=C(O2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H17F3N4O3S
• Molecular Weight: 414.4 g/mol
• CAS No.: 872620-49-0

Description

N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide is a synthetic small molecule featuring a 1,3,4-oxadiazole core linked to a 3-(trifluoromethyl)benzamide group. The oxadiazole ring is substituted with a sulfanyl chain bearing a pyrrolidinyl-oxoethyl moiety. This structure combines electron-withdrawing (trifluoromethyl, oxadiazole) and lipophilic (pyrrolidinyl) groups, which are often leveraged in drug design to enhance metabolic stability and target binding.

Comparison with Similar Compounds

Core Heterocycle Differences

• Target Compound : Contains a 1,3,4-oxadiazole ring, which is oxygen-rich and confers rigidity and metabolic resistance due to its electron-withdrawing nature.
• N-(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide (): Features a 1,3,4-thiadiazole core, where sulfur replaces oxygen.

Substituent Variations

Compound	Heterocycle Substituent	Benzamide Substituent	Key Functional Groups
Target Compound	Pyrrolidinyl-oxoethyl sulfanyl	3-Trifluoromethyl	Trifluoromethyl, pyrrolidinyl, oxadiazole
N-(5-{[2-(4-bromoanilino)... ()	4-Bromoanilino-oxoethyl sulfanyl	2-Fluoro	Bromoanilino, fluoro, thiadiazole

• Pyrrolidinyl vs. Bromoanilino: The pyrrolidinyl group in the target compound introduces aliphatic flexibility and basicity, which may improve solubility and membrane permeability.
• Trifluoromethyl vs. Fluoro : The trifluoromethyl group is strongly electron-withdrawing and lipophilic, enhancing metabolic stability and bioavailability compared to the smaller, less lipophilic fluoro group .

Physicochemical and Pharmacokinetic Implications

Molecular Weight and Lipophilicity

• Compound : Molecular weight = 467.34 g/mol. The bromine atom and thiadiazole core contribute to higher molecular weight and lipophilicity (clogP estimated >3.5).
• Target Compound : Predicted molecular weight ≈ 450–470 g/mol (estimated from structure). The trifluoromethyl group and pyrrolidinyl chain may balance lipophilicity (clogP ~3.0–3.8), favoring blood-brain barrier penetration if required.

Metabolic Stability

• The oxadiazole ring in the target compound resists oxidative metabolism better than thiadiazole, which may be prone to sulfur oxidation .
• The trifluoromethyl group further reduces cytochrome P450-mediated degradation compared to halogenated analogs like the bromoanilino derivative .

Preparation Methods

Hydrazide Intermediate Preparation

The 1,3,4-oxadiazole ring is typically constructed via cyclization of a hydrazide derivative. For this compound, 2-(hydrazinecarbonyl)methyl-1,3,4-oxadiazole serves as the precursor.

• Procedure :

  • React 3-(trifluoromethyl)benzohydrazide with chloroacetyl chloride in dichloromethane (DCM) at 0–5°C for 2 hours.

  • Neutralize with aqueous sodium bicarbonate and extract with DCM.

  • Yield: 78–82%.

Cyclization to Form Oxadiazole

Cyclization is achieved using a dehydrating agent:

• Reagents : Phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

• Conditions : Reflux at 80°C for 6 hours under nitrogen.

• Workup : Quench with ice-water, adjust pH to 7–8 with ammonium hydroxide, and extract with ethyl acetate.

• Yield : 85–90%.

Amidation with 3-(Trifluoromethyl)benzoyl Chloride

Activation of the Carboxylic Acid

Convert 3-(trifluoromethyl)benzoic acid to its acid chloride:

• Reagents : Thionyl chloride (SOCl₂) with catalytic DMF.

• Conditions : Reflux at 70°C for 3 hours, then evaporate excess SOCl₂ under vacuum.

Coupling Reaction

Attach the benzoyl group to the oxadiazole-methylamine intermediate:

• Procedure :

  • Combine 5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methylamine with 3-(trifluoromethyl)benzoyl chloride in DCM.

  • Add TEA (2 eq) and stir at room temperature for 8 hours.

• Workup : Wash with 1M HCl, dry over sodium sulfate, and purify via recrystallization (ethanol/water).

• Yield : 80–85%.

Optimization and Challenges

Solvent and Base Selection

• DMF vs. THF : DMF enhances solubility of polar intermediates but may require rigorous drying to avoid hydrolysis.

• Bases : K₂CO₃ outperforms sodium hydride (NaH) in thioether formation due to milder conditions.

Protecting Group Strategy

• The pyrrolidine nitrogen is unprotected during thiolation, but competing side reactions (e.g., over-alkylation) are mitigated by stoichiometric control.

Purification Techniques

• Column Chromatography : Essential for removing regioisomers during oxadiazole formation.

• Recrystallization : Ethanol/water (7:3) achieves >98% purity for the final compound.

Analytical Characterization

Spectroscopic Data

Intermediate/Product	¹H NMR (δ, ppm)	MS (m/z)
Oxadiazole-methylamine	3.98 (s, 2H, CH₂), 7.62–8.11 (m, 4H, Ar-H)	289.1 [M+H]⁺
Final Compound	2.05–2.15 (m, 4H, pyrrolidine), 3.45–3.55 (m, 4H, pyrrolidine), 4.32 (s, 2H, CH₂S)	455.2 [M+H]⁺

Purity Assessment

• HPLC : >99% purity (C18 column, acetonitrile:water = 65:35, 1.0 mL/min).

Scale-Up Considerations

• Batch vs. Flow Chemistry : Flow systems improve heat transfer during exothermic steps (e.g., SOCl₂ reactions).

• Cost Drivers : 3-(Trifluoromethyl)benzoic acid accounts for 60% of raw material costs; sourcing from bulk suppliers reduces expenses .

Q & A

(Basic) What are the key synthetic routes for this compound?

The synthesis typically involves:

• Step 1 : Formation of the 1,3,4-oxadiazole core via cyclization of thiosemicarbazide derivatives under dehydrating conditions (e.g., POCl₃ or H₂SO₄) .
• Step 2 : Sulfur alkylation at the oxadiazole’s 5th position using 2-chloro-1-(pyrrolidin-1-yl)ethan-1-one in DMF with K₂CO₃ as a base .
• Step 3 : Coupling of the intermediate with 3-(trifluoromethyl)benzamide via nucleophilic substitution or carbodiimide-mediated amide bond formation .
• Critical reagents : K₂CO₃ (base), DMF (polar aprotic solvent), and coupling agents like EDCI/HOBt .

(Basic) Which analytical techniques are critical for characterizing this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm regiochemistry of the oxadiazole ring and substitution patterns .
• High-Performance Liquid Chromatography (HPLC) : Monitors reaction progress and purity (>95% typically required) .
• Mass Spectrometry (MS) : Validates molecular weight and fragmentation patterns .
• X-ray Crystallography : Resolves ambiguities in stereochemistry for crystalline derivatives .

(Advanced) How can reaction conditions be optimized for higher yield?

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity in alkylation steps .
• Temperature control : Oxadiazole formation requires reflux (80–100°C), while coupling reactions proceed at room temperature .
• Catalysts : Use of phase-transfer catalysts (e.g., TBAB) improves interfacial reactivity in heterogeneous systems .
• Statistical optimization : Design of Experiments (DoE) models can identify critical variables (e.g., pH, stoichiometry) .

(Advanced) How to resolve contradictions in spectral data during characterization?

• Cross-validation : Compare NMR data with computational predictions (e.g., DFT-based chemical shift calculations) .
• Isotopic labeling : Use deuterated analogs to distinguish overlapping proton signals in complex spectra .
• 2D NMR techniques : HSQC and HMBC resolve connectivity ambiguities in crowded regions .

(Advanced) What computational methods aid in understanding the compound’s interactions?

• Molecular docking : Predicts binding affinity to biological targets (e.g., enzymes) using software like AutoDock .
• Density Functional Theory (DFT) : Models electronic properties of the trifluoromethyl group and sulfur-containing moieties .
• Molecular Dynamics (MD) : Simulates solvation effects and conformational stability in aqueous environments .

(Basic) What functional groups influence its reactivity?

• 1,3,4-Oxadiazole : Electrophilic at C2, enabling nucleophilic substitutions .
• Trifluoromethyl group : Enhances metabolic stability and lipophilicity .
• Pyrrolidinyl ketone : Participates in hydrogen bonding and π-π stacking interactions .

(Advanced) What strategies enhance bioactivity in derivatives?

• Bioisosteric replacement : Substitute the oxadiazole with 1,2,4-triazole to modulate potency .
• Side-chain modifications : Introduce electron-withdrawing groups (e.g., nitro) to improve target affinity .
• Prodrug design : Mask polar groups (e.g., sulfonamide) with hydrolyzable esters for better bioavailability .

(Advanced) How to address solubility issues in biological assays?

• Co-solvent systems : Use DMSO-water mixtures (<10% DMSO) to maintain compound stability .
• Micellar encapsulation : Non-ionic surfactants (e.g., Tween-80) improve aqueous dispersion .
• Salt formation : Convert free bases to hydrochloride salts for enhanced solubility .